Cas no 1289208-62-3 (Benzaldehyde, 2-chloro-5-(1-methylethoxy)-)

• Product Name: Benzaldehyde, 2-chloro-5-(1-methylethoxy)-
• CAS No: 1289208-62-3
• MF: C₁₀H₁₁ClO₂
• MW: 198.65
• CID: 5075840
• Update Time: 2026-03-01

Benzaldehyde, 2-chloro-5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-chloro-5-(1-methylethoxy)-

• Inchi： 1S/C10H11ClO2/c1-7(2)13-9-3-4-10(11)8(5-9)6-12/h3-7H,1-2H3
• InChI Key： YYELFNDOSUHHPS-UHFFFAOYSA-N
• SMILES： C1(C=C(OC(C)C)C=CC=1Cl)C=O

Additional information on Benzaldehyde, 2-chloro-5-(1-methylethoxy)-

Benzaldehyde, 2-chloro-5-(1-methylethoxy) (CAS No. 1289208-62-3)

Benzaldehyde, 2-chloro-5-(1-methylethoxy), also known by its CAS number 1289208-62-3, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a benzene ring substituted with a chloro group at the 2-position and a (1-methylethoxy) group at the 5-position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it highly valuable in both research and industrial settings.

Recent studies have highlighted the potential of Benzaldehyde, 2-chloro-5-(1-methylethoxy) in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to undergo various organic reactions, such as nucleophilic substitution and condensation reactions, has made it an essential building block in drug discovery pipelines.

In addition to its pharmaceutical applications, Benzaldehyde, 2-chloro-5-(1-methylethoxy) has found utility in the agrochemical industry. Its derivatives have been investigated for their potential as pesticides and herbicides. The compound's stability under various environmental conditions makes it an attractive candidate for agricultural applications, where durability and efficacy are paramount.

The synthesis of Benzaldehyde, 2-chloro-5-(1-methylethoxy) involves a multi-step process that typically begins with the chlorination of benzaldehyde derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. These developments have been driven by the increasing demand for sustainable chemical processes in the global market.

From a structural perspective, the compound's (1-methylethoxy) group introduces steric hindrance, which can influence its reactivity in various chemical transformations. This property has been leveraged in the design of novel materials for use in electronics and advanced composites. Researchers have also explored its potential as a precursor for synthesizing polymers with tailored mechanical and thermal properties.

Furthermore, Benzaldehyde, 2-chloro-5-(1-methylethoxy) has been studied for its role in organic synthesis as a versatile intermediate. Its ability to participate in cross-coupling reactions has made it a valuable tool for constructing complex molecular architectures. Recent breakthroughs in catalysis have expanded its applicability in these reactions, enabling the synthesis of compounds with unprecedented complexity.

In conclusion, Benzaldehyde, 2-chloro-5-(1-methylethoxy) (CAS No. 1289208-62-3) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties and versatility make it an indispensable component in modern chemistry research and industrial processes. As ongoing research continues to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.